Cas no 10041-02-8 (4-(Imidazol-1-yl)phenol)

4-(Imidazol-1-yl)phenol Properties

Names and Identifiers

• 4-Imidazol-1-yl-phenol
• N-(4-Hydroxyphenyl)imidazole
• 4-(1H-Imidazol-1-yl)phenol
• 4-(1-Imidazolyl)phenol
• 4-(IMIDAZOL-1-YL)PHENOL
• 4-imidazol-1-ylphenol
• 1-(p-Hydroxyphenyl)imidazole
• P-(1-IMIDAZOLYL)PHENOL
• 4-(IMIDAZOL-1-YL)PHENO
• p-(Imidazol-1-yl) phenol
• LABOTEST-BB LT00440917
• 4-(IMIDAZOL-1-YL)PHENOL,97%
• 4-(1-IMIDAZOLYL)PHENOL, 97%
• Phenol, 4-(1H-imidazol-1-yl)-
• 1-(4-Hydroxyphenyl)imidazole
• CYKCUAPYWQDIKR-UHFFFAOYSA-N
• 4-imidazolylphenol
• 4‐(1H‐imidazol‐1‐yl)phenol (Compound 1)
• 4m5r
• p-(Imidazol-1-yl)phenol
• 4-(1H-imidazol-yl)phenol
• 4(1H-imidazol-1-yl
• BDBM105193
• AMY3176
• NS00022978
• EINECS 233-121-4
• EN300-07266
• J-800092
• 10041-02-8
• PD004637
• HMS1754H16
• FS-1342
• FT-0616793
• HY-W000357
• 4(1H-imidazol-1-yl)phenol
• AKOS001058177
• Z56969320
• 4-(1H imidazol-1-yl)phenol
• CHEMBL275339
• CS-W000357
• DTXSID90143258
• DB08214
• GEO-01578
• DiEt 5-N-3-mEt-2,4-thiophene2carboxylate
• BCP32709
• 4-(Imidazol-1-yl)phenol, 97%
• 4‐(1H‐imidazol‐1‐yl)phenol (Compound 1)
• W-200066
• J-640089
• SDCCGMLS-0065818.P001
• MFCD00005281
• SCHEMBL328792
• 4-(1h-Imidazol-1-yl)phenol;4-(1-Imidazolyl)Phenol
• Q27097440
• N-(4-Hydroxyphenyl)imidazole; 4-(Imidazol-1-yl)phenol, 97%; 4-(1H-Imidazol-1-yl)phenol
• A897450
• InChI=1/C9H8N2O/c12-9-3-1-8(2-4-9)11-6-5-10-7-11/h1-7,12
• SY004239
• 4-(1-Imidazolyl)Phenol
• BBL101392
• 4-(1h-imidazol-1-yl)phenol
• imidazole, 1-(4-hydroxy)phenyl-
• p-(1-imidazolyl)phenol
• STL555188
• 4-(Imidazol-1-yl)phenol
• +Expand

• MDL： MFCD00005281
• InChIKey： CYKCUAPYWQDIKR-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2O/c12-9-3-1-8(2-4-9)11-6-5-10-7-11/h1-7,12H
• SMILES： OC1C=CC(=CC=1)N1C=NC=C1
• BRN： 509999

Computed Properties

• Exact Mass: 160.06400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.064
• Heavy Atom Count: 12
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 38

Experimental Properties

• LogP: 1.57790
• PSA: 38.05000
• Refractive Index: 1.5570 (estimate)
• Boiling Point: 286.07°C (rough estimate)
• Melting Point: 204-206 °C (lit.)
• Flash Point: 165.9±23.2 °C
• Color/Form: Gray powder.
• Solubility: Not determined.
• Density: 1.1846 (rough estimate)

4-(Imidazol-1-yl)phenol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Ambient temperatures.
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-(Imidazol-1-yl)phenol Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons